Cas no 69422-72-6 (2,4,6-Trichloropyridine-3-carboxylic acid)

2,4,6-Trichloropyridine-3-carboxylic acid is a halogenated pyridine derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its structure, featuring three chlorine substituents and a carboxylic acid group, enhances reactivity and selectivity in nucleophilic substitution and cross-coupling reactions. This compound is particularly valued for its role in constructing complex heterocyclic frameworks, agrochemicals, and active pharmaceutical ingredients (APIs). The electron-withdrawing effects of the chlorine atoms improve its stability and facilitate further functionalization. High purity grades are available to meet stringent research and industrial requirements. Proper handling is advised due to its potential reactivity under certain conditions.
2,4,6-Trichloropyridine-3-carboxylic acid structure
69422-72-6 structure
Product Name:2,4,6-Trichloropyridine-3-carboxylic acid
CAS No:69422-72-6
MF:C6H2Cl3NO2
MW:226.444578647614
MDL:MFCD09038102
CID:502792
PubChem ID:18969112
Update Time:2025-05-28

2,4,6-Trichloropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-trichloronicotinic acid
    • 3-Pyridinecarboxylicacid, 2,4,6-trichloro-
    • 2,4,6-Trichloropyridine-3-carboxylic Acid
    • 2,4,6-Trichloro-3-pyridinecarboxylic acid
    • 3-Pyridinecarboxylic acid, 2,4,6-trichloro-
    • XORBTGOVTLGEOU-UHFFFAOYSA-N
    • 0721AC
    • TRA0049410
    • SB21172
    • SY004335
    • 2,4,6-Trichloropyridine-3-carboxylicAcid
    • AB0056799
    • AB1000082
    • 2,4,6-Trichloropyridine-3-carboxylic acid
    • MDL： MFCD09038102
    • Inchi： 1S/C6H2Cl3NO2/c7-2-1-3(8)10-5(9)4(2)6(11)12/h1H,(H,11,12)
    • InChI Key： XORBTGOVTLGEOU-UHFFFAOYSA-N
    • SMILES： ClC1C=C(N=C(C=1C(=O)O)Cl)Cl

Computed Properties

  • Exact Mass: 224.91500
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Topological Polar Surface Area: 50.2

Experimental Properties

  • Density: 1.728±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 357.4℃ at 760 mmHg
  • Flash Point: 169.9℃
  • Solubility: Very slightly soluble (0.79 g/l) (25 º C),
  • PSA: 50.19000
  • LogP: 2.74000

2,4,6-Trichloropyridine-3-carboxylic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4,6-Trichloropyridine-3-carboxylic acid Pricemore >>

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